1-Benzyl-4-(5,6-dimethylpyrimidin-4-yl)piperazin-2-one

• IUPAC Name: 1-benzyl-4-(5,6-dimethylpyrimidin-4-yl)piperazin-2-one
• InChI: InChI=1S/C17H20N4O/c1-13-14(2)18-12-19-17(13)21-9-8-20(16(22)11-21)10-15-6-4-3-5-7-15/h3-7,12H,8-11H2,1-2H3
• InChI Key: AWYQFKJKDGTEDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1N2CCN(C(=O)C2)CC3=CC=CC=C3)C
• Molecular Formula: C17H20N4O
• Molecular Weight: 296.37 g/mol

Description

“1-Benzyl-4-(5,6-dimethylpyrimidin-4-yl)piperazin-2-one” is a heterocyclic compound. It belongs to the class of organic compounds known as n-benzylpiperidines. These are heterocyclic compounds containing a piperidine ring conjugated to a benzyl group through one nitrogen ring atom.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a novel process for producing 1-benzyl-4-(5,6-dimethoxy-1-indanon-2-yl)methyl]piperidine (donepezil) has been described. This process involves treating a novel starting compound 1,2,3,6-tetrahydropyridine derivative with 5,6-dimethoxy-1-indanone to obtain an intermediate.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined. For example, the crystal structure of 1-benzyl-4-(5,6-dimethoxy-1H-2-indenylmethyl)piperidine has been reported. The compound crystallizes from methanol solvent in the monoclinic system.

Mechanism of Action

The mechanism of action of similar compounds has been studied. For instance, compound 10ec, a sulfonyl piperazine-integrated triazole conjugate, was found to induce apoptosis via cell cycle arrest at the sub-G1 and G2/M phase.

Future Directions

The future directions for “1-Benzyl-4-(5,6-dimethylpyrimidin-4-yl)piperazin-2-one” and similar compounds could involve further exploration of their biological potential. For instance, pyrimidine derivatives have shown promise in various biological activities, such as antihypertensive, anticancer, antimicrobial, anti-inflammatory, and antioxidant activity.